N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-3-methyl-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C18H21N3O4/c1-11-15(24-14-10-6-5-9-13(14)23-11)16(22)19-18-21-20-17(25-18)12-7-3-2-4-8-12/h5-6,9-12,15H,2-4,7-8H2,1H3,(H,19,21,22)
• InChI Key: UIRLZVUAIUTUEV-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OC2=CC=CC=C2O1)C(=O)NC3=NN=C(O3)C4CCCCC4
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

Synthesis Analysis

The synthesis of oxadiazoles, which includes the compound , involves cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold. The synthesized compounds are characterized by FT-IR, LCMS, and NMR spectral techniques.

Molecular Structure Analysis

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of oxadiazoles include an annulation reaction, followed by desulfurization/intramolecular rearrangement.

Physical And Chemical Properties Analysis

Oxadiazoles, including the compound , have shown favorable oxygen balance and positive heat of formations. They range from relatively inert to extremely sensitive in terms of their response to heat and impact.

Scientific Research Applications

Medicinal Applications

• Anticancer Properties : Oxadiazole derivatives have displayed significant anticancer potential. .
• Antidiabetic Effects : Amide and sulphonamide groups in oxadiazole enhance antidiabetic activities. .

High-Energy Core and Energetic Materials

• .

Pharmaceutical Compounds

• .

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the available resources, oxadiazoles have been found to exhibit various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activity.

Future Directions

Oxadiazoles have established their potential for a wide range of applications. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. These molecules have also established themselves as potential high-energy core. Future research may focus on exploring these properties further and developing new applications for these compounds.